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Compound of Interest

Compound Name: Phenyl 2-bromo-2-propyl! ketone

Cat. No.: B084759

This guide provides essential safety protocols and logistical information for laboratory
personnel, including researchers, scientists, and drug development professionals, who handle
Phenyl 2-bromo-2-propyl ketone (CAS No. 10409-54-8). Adherence to these procedures is
critical for ensuring personal safety and proper chemical management.

Chemical Hazards: Phenyl 2-bromo-2-propyl ketone is classified with the following hazards:
e H315: Causes skin irritation.[1][2]
e H319: Causes serious eye irritation.[1][2]

e H335: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

The primary defense against exposure to Phenyl 2-bromo-2-propyl ketone is the correct and
consistent use of appropriate personal protective equipment.
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Specifications and
PPE Category Item )
Recommendations

Butyl rubber gloves are highly
recommended for handling
ketones.[3][4][5] Nitrile gloves
offer poor to fair resistance
against ketones, with
breakthrough times for
chemicals like acetone and
methyl ethyl ketone (MEK)
being very short, sometimes
less than a minute.[1][6][7][8] If
Hand Protection Chemical-resistant gloves only nitrile gloves are
available, use a thicker gauge
(>8 mil) for splash protection
only and change them
immediately upon contact.[6]
Double-gloving may be
considered for added
protection during high-risk
tasks. Always inspect gloves
for tears or punctures before

use.

Chemical splash goggles are
mandatory.[9] A face shield
should be worn over goggles
) Safety goggles and/or face ) o )
Eye & Face Protection hield when there is a significant risk
shie

of splashing, such as when
transferring large quantities or

working with heated solutions.
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Body Protection Laboratory coat

A standard laboratory coat
should be worn and kept fully
buttoned. For tasks with a
higher risk of splashes, a
chemical-resistant apron over

the lab coat is recommended.

Respiratory Protection Fume hood or respirator

All handling of Phenyl 2-
bromo-2-propy! ketone should
be conducted in a certified
chemical fume hood to
minimize inhalation of vapors.
[10] If a fume hood is not
available or engineering
controls are insufficient, a
NIOSH-approved respirator
with organic vapor cartridges

must be used.[9]

Quantitative Glove Resistance Data for Ketones (Representative)

No specific permeation or degradation data for Phenyl 2-bromo-2-propyl ketone was found.

The following table summarizes breakthrough time data for common ketones, which should be

used as a guideline. It is crucial to source gloves from manufacturers who can provide specific

chemical resistance data.
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General
. Methyl Ethyl .
Glove Material Acetone Recommendation

Ketone (MEK) for Ketones

Butyl Rubber Excellent (> 480 min) Excellent (> 480 min) Excellent[3][4][5]
Natural Latex Good Fair Fair to Good[3][11]
Neoprene Fair Fair Fair[5]
o Poor to Fair (< 1 min ) Not Recommended
Nitrile ] Poor (< 10 min)[7] ) )
to 15 min)[1][8] for immersion[1][6][8]
PVC Poor Poor Poor[5][11]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Phenyl 2-bromo-2-propyl ketone is essential for safety
and regulatory compliance.

Pre-Handling and Preparation

» Verification: Before use, ensure the manufacturer's label is intact and a Safety Data Sheet
(SDS) is readily accessible.

e Engineering Controls: Confirm that the chemical fume hood is operational and the safety
shower and eyewash station are accessible and tested.

o PPE Donning: Put on all required PPE as detailed in the table above before entering the
designated handling area.

Handling and Experimental Use

e Location: Conduct all weighing, transferring, and experimental manipulations of the chemical
within a certified chemical fume hood.

» Containment: Use sealed containers to minimize vapor release.[12]

e Hygiene: Avoid contact with skin and eyes.[10] Wash hands and any exposed skin
thoroughly after handling.[10] Do not eat, drink, or smoke in the laboratory.
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e Spill Management:

o Small Spills: In case of a small spill inside the fume hood, absorb the material with an inert
absorbent like vermiculite or sand.

o Large Spills: For larger spills, evacuate the area and follow your institution's emergency
procedures.

o Cleanup: Collect the absorbed material using non-sparking tools and place it in a sealed,
labeled container for hazardous waste disposal.

Post-Handling and Storage

e Decontamination: Clean the work area thoroughly after use. Decontaminate any equipment
that came into contact with the chemical.

» PPE Doffing: Remove PPE in the correct order to avoid cross-contamination. Dispose of
contaminated gloves and other disposable items in the designated hazardous waste stream.

o Storage: Store Phenyl 2-bromo-2-propyl ketone in a tightly closed container in a cool, dry,
and well-ventilated area, away from incompatible materials such as strong oxidizing agents
and strong bases.

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

o Waste Segregation:

o Solid Waste: All disposable items contaminated with Phenyl 2-bromo-2-propyl ketone
(e.g., gloves, weigh boats, paper towels, absorbent material) must be collected in a
designated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: Unused chemical and reaction waste containing Phenyl 2-bromo-2-propyl
ketone should be collected in a separate, sealed, and labeled hazardous waste container.
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» Disposal: All waste must be disposed of through your institution's environmental health and
safety office, following all local, state, and federal regulations.[13] Do not pour this chemical
down the drain.

Safe Handling Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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